Cas no 2228929-24-4 (tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate)
tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate
- 2228929-24-4
- EN300-1898495
- tert-butyl N-[4-(2,2-difluoroacetyl)-3-hydroxyphenyl]carbamate
-
- Inchi: 1S/C13H15F2NO4/c1-13(2,3)20-12(19)16-7-4-5-8(9(17)6-7)10(18)11(14)15/h4-6,11,17H,1-3H3,(H,16,19)
- InChI Key: LQAPHCIRAIMQDH-UHFFFAOYSA-N
- SMILES: FC(C(C1C=CC(=CC=1O)NC(=O)OC(C)(C)C)=O)F
Computed Properties
- Exact Mass: 287.09691428g/mol
- Monoisotopic Mass: 287.09691428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 75.6Ų
tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1898495-0.05g |
tert-butyl N-[4-(2,2-difluoroacetyl)-3-hydroxyphenyl]carbamate |
2228929-24-4 | 0.05g |
$1091.0 | 2023-09-18 | ||
| Enamine | EN300-1898495-0.1g |
tert-butyl N-[4-(2,2-difluoroacetyl)-3-hydroxyphenyl]carbamate |
2228929-24-4 | 0.1g |
$1144.0 | 2023-09-18 | ||
| Enamine | EN300-1898495-0.25g |
tert-butyl N-[4-(2,2-difluoroacetyl)-3-hydroxyphenyl]carbamate |
2228929-24-4 | 0.25g |
$1196.0 | 2023-09-18 | ||
| Enamine | EN300-1898495-0.5g |
tert-butyl N-[4-(2,2-difluoroacetyl)-3-hydroxyphenyl]carbamate |
2228929-24-4 | 0.5g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1898495-1.0g |
tert-butyl N-[4-(2,2-difluoroacetyl)-3-hydroxyphenyl]carbamate |
2228929-24-4 | 1g |
$1299.0 | 2023-06-02 | ||
| Enamine | EN300-1898495-2.5g |
tert-butyl N-[4-(2,2-difluoroacetyl)-3-hydroxyphenyl]carbamate |
2228929-24-4 | 2.5g |
$2548.0 | 2023-09-18 | ||
| Enamine | EN300-1898495-5.0g |
tert-butyl N-[4-(2,2-difluoroacetyl)-3-hydroxyphenyl]carbamate |
2228929-24-4 | 5g |
$3770.0 | 2023-06-02 | ||
| Enamine | EN300-1898495-10.0g |
tert-butyl N-[4-(2,2-difluoroacetyl)-3-hydroxyphenyl]carbamate |
2228929-24-4 | 10g |
$5590.0 | 2023-06-02 | ||
| Enamine | EN300-1898495-1g |
tert-butyl N-[4-(2,2-difluoroacetyl)-3-hydroxyphenyl]carbamate |
2228929-24-4 | 1g |
$1299.0 | 2023-09-18 | ||
| Enamine | EN300-1898495-5g |
tert-butyl N-[4-(2,2-difluoroacetyl)-3-hydroxyphenyl]carbamate |
2228929-24-4 | 5g |
$3770.0 | 2023-09-18 |
tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate
Introduction to Tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate (CAS No. 2228929-24-4)
Tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate, identified by its CAS number 2228929-24-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its tert-butyl protecting group, the 2,2-difluoroacetyl moiety, and the 3-hydroxyphenyl aromatic ring, contribute to its unique chemical properties and potential biological activities.
The tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate structure is particularly intriguing due to the presence of multiple functional groups that can be exploited for further chemical modifications. The difluoroacetyl group introduces electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. This feature makes it a valuable building block in the design of novel heterocyclic compounds and has been explored in recent studies for its potential role in modulating enzyme activity and binding interactions.
In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The 2,2-difluoroacetyl substituent in this compound aligns with this trend, as fluorine atoms are known to increase lipophilicity and binding affinity. This has led to extensive research into fluorinated carbamates as pharmacophores in drug discovery. For instance, studies have demonstrated that such modifications can enhance the efficacy of kinase inhibitors and other therapeutic agents by improving their interaction with biological targets.
The 3-hydroxyphenyl moiety further enriches the structural diversity of Tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate, providing a platform for further functionalization. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding interactions, which are crucial for molecular recognition processes. This property has been leveraged in the design of carbohydrate mimetics and other bioactive molecules. Moreover, the hydroxyl group can be easily modified through various chemical reactions, such as esterification or etherification, allowing for the creation of a wide range of derivatives with tailored biological activities.
The tert-butyl protecting group is another key feature of this compound that contributes to its utility as a synthetic intermediate. Tert-butyl carbamates are commonly used in organic synthesis to protect carboxylic acid functionalities during multi-step reactions. This protection-deprotection strategy is essential for ensuring regioselectivity and preventing unwanted side reactions. The stability of tert-butyl esters under a variety of reaction conditions makes them ideal candidates for such applications.
Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic and steric properties of molecules like Tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate. Molecular modeling studies have revealed that the combination of the difluoroacetyl and hydroxyphenyl groups creates a favorable environment for binding to biological targets such as enzymes and receptors. These insights have guided the design of more potent and selective drug candidates.
In addition to its synthetic utility, Tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate has shown promise in preliminary biological assays. Researchers have investigated its potential as an intermediate in the synthesis of novel antimicrobial agents and anti-inflammatory compounds. The presence of both fluorine atoms and hydroxyl groups suggests that this molecule may exhibit multiple modes of action, making it a attractive candidate for further exploration.
The pharmaceutical industry continues to seek innovative approaches for drug development, and compounds like Tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate play a crucial role in this endeavor. By leveraging their unique structural features, researchers can develop new therapeutic agents with improved efficacy and reduced side effects. The continued study of such compounds will undoubtedly contribute to advancements in medicine and improve patient outcomes.
As research progresses, it is expected that more applications for Tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate will emerge. The combination of its synthetic versatility and potential biological activity makes it a valuable asset in both academic research laboratories and industrial settings. Future studies may explore its role in developing new treatments for diseases such as cancer, neurodegenerative disorders, and infectious diseases.
2228929-24-4 (tert-butyl N-4-(2,2-difluoroacetyl)-3-hydroxyphenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)